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Compound of Interest

Compound Name: tert-Butylmalononitrile

Cat. No.: B1266639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of tert-butylmalononitrile using

infrared (IR) spectroscopy and mass spectrometry (MS). Due to the unavailability of

experimental spectra in public databases, this guide presents a detailed prediction of the

spectral data based on the analysis of structurally related compounds, including malononitrile,

tert-butyl cyanide, and 2,2-dimethylmalononitrile. Furthermore, it outlines detailed experimental

protocols for acquiring IR and MS data for a solid organic compound like tert-
butylmalononitrile and visualizes the analytical workflow and predicted fragmentation

pathways.

Predicted Infrared (IR) Spectroscopy Analysis
Infrared spectroscopy is a powerful technique for identifying functional groups within a

molecule. The predicted IR spectrum of tert-butylmalononitrile is expected to exhibit

characteristic absorption bands corresponding to its nitrile and tert-butyl functionalities.

Table 1: Predicted Characteristic IR Absorption Bands for tert-Butylmalononitrile
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Wavenumber
(cm⁻¹)

Vibration Type Predicted Intensity Rationale

~2250 C≡N stretch Strong, Sharp

The nitrile group

(C≡N) typically shows

a strong and sharp

absorption in the

2260-2240 cm⁻¹

region. This is a highly

characteristic peak for

nitriles.

2970-2950 C-H stretch (tert-butyl) Strong

Asymmetric stretching

of the C-H bonds in

the methyl groups of

the tert-butyl moiety.

2870 C-H stretch (tert-butyl) Medium

Symmetric stretching

of the C-H bonds in

the methyl groups of

the tert-butyl moiety.

~1470 C-H bend (tert-butyl) Medium

Asymmetric bending

(scissoring) of the C-H

bonds in the methyl

groups.

~1370 C-H bend (tert-butyl) Medium

Symmetric bending

(umbrella) of the C-H

bonds in the methyl

groups. This can

sometimes appear as

a doublet.

~1260
C-C skeletal (tert-

butyl)
Medium

Skeletal vibrations of

the quaternary carbon

and the attached

methyl groups.
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~1210
C-C skeletal (tert-

butyl)
Medium

Skeletal vibrations of

the quaternary carbon

and the attached

methyl groups.

Predicted Mass Spectrometry (MS) Analysis
Electron ionization mass spectrometry (EI-MS) provides information about the molecular weight

and structural fragments of a compound. The mass spectrum of tert-butylmalononitrile is

predicted to show a molecular ion peak and characteristic fragment ions resulting from the

cleavage of the tert-butyl group and the malononitrile backbone.

Table 2: Predicted Major Fragment Ions in the Mass Spectrum of tert-Butylmalononitrile
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m/z Ratio
Proposed
Fragment Ion

Formula
Predicted
Relative
Abundance

Fragmentation
Pathway

122 [M]⁺ [C₇H₁₀N₂]⁺ Low to absent

Molecular ion.

May be weak or

absent due to the

instability of the

tertiary

carbocation

formed upon

fragmentation.

107 [M - CH₃]⁺ [C₆H₇N₂]⁺ Medium

Loss of a methyl

radical from the

tert-butyl group.

66 [M - C₄H₈]⁺ [C₃H₂N₂]⁺ Medium

Loss of

isobutylene via a

rearrangement

process.

57 [C₄H₉]⁺ [C₄H₉]⁺
High (likely base

peak)

Formation of the

stable tert-butyl

cation.

41 [C₃H₅]⁺ [C₃H₅]⁺ Medium

Further

fragmentation of

the tert-butyl

cation or

rearrangement

and cleavage of

the malononitrile

backbone.

Experimental Protocols
The following are detailed protocols for the analysis of a solid organic compound like tert-
butylmalononitrile using Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR)
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Spectroscopy and Electron Ionization Mass Spectrometry (EI-MS).

Attenuated Total Reflectance Fourier-Transform Infrared
(ATR-FTIR) Spectroscopy
Objective: To obtain the infrared spectrum of solid tert-butylmalononitrile.

Materials and Equipment:

FTIR spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

Spatula

tert-Butylmalononitrile sample (solid)

Solvent for cleaning (e.g., isopropanol or acetone)

Lint-free wipes

Procedure:

Background Spectrum:

Ensure the ATR crystal is clean by wiping it with a lint-free wipe dampened with a suitable

solvent (e.g., isopropanol).

Allow the crystal to air dry completely.

Acquire a background spectrum. This will subtract the absorbance of the crystal and the

ambient atmosphere from the sample spectrum.

Sample Analysis:

Place a small amount of the solid tert-butylmalononitrile sample onto the center of the

ATR crystal using a clean spatula.

Use the ATR pressure clamp to apply firm and even pressure to the sample, ensuring

good contact with the crystal.
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Acquire the sample spectrum.

Data Processing:

The software will automatically ratio the sample spectrum against the background

spectrum to produce the final absorbance or transmittance spectrum.

Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Electron Ionization Mass Spectrometry (EI-MS)
Objective: To obtain the mass spectrum of tert-butylmalononitrile.

Materials and Equipment:

Mass spectrometer with an electron ionization (EI) source.

Direct insertion probe or a gas chromatograph (GC) for sample introduction.

Capillary tubes for solid sample loading.

tert-Butylmalononitrile sample (solid).

Volatile solvent (optional, for dissolving the sample if using GC).

Procedure for Direct Insertion Probe:

Sample Preparation:

Load a small amount of the solid tert-butylmalononitrile into a clean capillary tube.

Instrument Setup:

Set the ion source to electron ionization (EI) mode, typically at 70 eV.

Set the mass analyzer to scan a suitable m/z range (e.g., 35-200 amu).

Ensure the vacuum in the mass spectrometer is at the appropriate level.
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Sample Introduction:

Insert the direct insertion probe with the sample capillary into the mass spectrometer.

Gradually heat the probe to volatilize the sample into the ion source.

Data Acquisition:

Acquire the mass spectrum as the sample volatilizes. Multiple scans can be averaged to

improve the signal-to-noise ratio.

Data Analysis:

Identify the molecular ion peak (if present) and the major fragment ions.

Determine the m/z values and relative abundances of the observed peaks.

Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic analysis and the

predicted fragmentation pathway of tert-butylmalononitrile.
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Workflow for the spectroscopic analysis of tert-butylmalononitrile.
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Predicted fragmentation pathway of tert-butylmalononitrile in EI-MS.

To cite this document: BenchChem. [Spectroscopic Analysis of tert-Butylmalononitrile: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266639#tert-butylmalononitrile-ir-and-mass-
spectrometry-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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